Cas no 3783-06-0 (2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione)
![2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione structure](https://www.kuujia.com/scimg/cas/3783-06-0x500.png)
3783-06-0 structure
Product name:2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione
2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL3273972
- DTXSID20566678
- 3783-06-0
- 2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione
-
- Inchi: InChI=1S/C14H12N4O2S/c1-9-7-12(20)13(8-11(9)19)21-14-15-16-17-18(14)10-5-3-2-4-6-10/h2-8,19-20H,1H3
- InChI Key: WZXMCNSECDQCCW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 300.06809681Da
- Monoisotopic Mass: 300.06809681Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 109Ų
2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione Related Literature
-
3. Back matter
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
3783-06-0 (2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione) Related Products
- 2639409-81-5(2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid)
- 941870-48-0(4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide)
- 2137537-19-8(Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N-methyl-)
- 1427021-45-1(2-(3-Bromo-pyrazol-1-yl)-1-pyrrolidin-1-yl-ethanone)
- 896342-55-5(N-2-(3,4-dimethoxyphenyl)ethyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)
- 88260-15-5(N-cyclohexyl-5-methylpyridin-2-amine)
- 2097864-67-8(N-cyclobutyl-3,5-dimethyl-1,2-oxazole-4-carboxamide)
- 1858632-33-3(4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde)
- 2157093-33-7(3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol)
- 2227921-77-7((2R)-1-(4-benzylmorpholin-2-yl)propan-2-ol)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk